Cas no 62351-11-5 (Thiourea, N-(1-methylethyl)-N'-propyl-)

Thiourea, N-(1-methylethyl)-N'-propyl- structure
62351-11-5 structure
Product Name:Thiourea, N-(1-methylethyl)-N'-propyl-
CAS No:62351-11-5
MF:C7H16N2S
MW:160.280340194702
CID:448324
PubChem ID:19650572
Update Time:2025-04-19

Thiourea, N-(1-methylethyl)-N'-propyl- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-(1-methylethyl)-N'-propyl-
    • 1-propan-2-yl-3-propylthiourea
    • N-Propan-2-yl-N'-propylthiourea
    • AKOS003718321
    • SCHEMBL10906577
    • 62351-11-5
    • DTXSID90599155
    • Inchi: 1S/C7H16N2S/c1-4-5-8-7(10)9-6(2)3/h6H,4-5H2,1-3H3,(H2,8,9,10)
    • InChI Key: FXFCUAKACGUWSB-UHFFFAOYSA-N
    • SMILES: S=C(NCCC)NC(C)C

Computed Properties

  • Exact Mass: 160.10358
  • Monoisotopic Mass: 160.10341969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • PSA: 24.06

Thiourea, N-(1-methylethyl)-N'-propyl- Related Literature

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